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Compound of Interest

Compound Name: Pterosin O

Cat. No.: B15369732 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Pterosin O, a sesquiterpenoid and indanone derivative, requires

careful consideration for its end-of-life management. While specific disposal protocols for

Pterosin O are not readily available, a comprehensive approach based on its chemical class

and general laboratory safety principles can ensure its responsible disposal.

Key Properties of Pterosin O
Understanding the known properties of Pterosin O is the first step in establishing a safe

disposal plan. The following table summarizes the available data. It is important to note that

comprehensive toxicological and environmental hazard data for Pterosin O are limited. In the

absence of such data, it is prudent to treat the compound as potentially hazardous.
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Property Data

Molecular Formula C₁₅H₂₀O₂

Molecular Weight 232.32 g/mol

Appearance Solid (assumed)

Solubility
Soluble in organic solvents such as DMSO.[1]

Data for aqueous solubility is not available.

Toxicity Data
Not available. Should be handled as a

potentially toxic substance.

Environmental Hazards
Not classified. Avoid release into the

environment.

Degradation

Specific degradation pathways for Pterosin O

are not well-documented. A related compound,

ptaquiloside, degrades via hydrolysis to Pterosin

B.

Experimental Protocols for Disposal
Given the lack of specific degradation or neutralization protocols for Pterosin O, the primary

recommended disposal method is to treat it as hazardous chemical waste. This involves

collection by a licensed environmental waste management service for high-temperature

incineration.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Clearly labeled, non-reactive, and sealable hazardous waste container.

Waste manifest or logbook as per institutional and local regulations.

Procedure:
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Segregation: Do not mix Pterosin O waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Containerization:

For solid Pterosin O waste, place it directly into a labeled hazardous waste container.

For solutions of Pterosin O in organic solvents (e.g., DMSO), collect the waste in a

designated container for flammable organic waste. Ensure the container is compatible with

the solvent used.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Pterosin O," and any other components of the waste stream (e.g., solvent name). Indicate

the approximate quantity of the waste.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Documentation: Record the generation of the waste in your laboratory's waste log or

manifest as required by your institution.

Disposal: Arrange for the collection of the hazardous waste container by your institution's

EHS department or a licensed hazardous waste disposal company.

Logical Workflow for Pterosin O Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Pterosin O.
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Disclaimer: This information is intended as a general guide for the proper disposal of Pterosin
O in a laboratory setting. It is not a substitute for a thorough understanding of and compliance

with all applicable local, state, and federal regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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